Cas no 923164-01-6 (2-(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)-N-phenylacetamide)

• Product Name: 2-(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)-N-phenylacetamide
• CAS No: 923164-01-6
• MF: C₁₈H₁₆N₂O₃S
• MW: 340.396243095398
• CID: 5889560
• PubChem ID: 16643967
• Update Time: 2025-10-31

2-(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)-N-phenylacetamide
• 2-(3-benzyl-2,4-dioxothiazolidin-5-yl)-N-phenylacetamide
• AKOS002307765
• AT-057/43468568
• F3261-0063
• 923164-01-6
• AKOS016324125

• Inchi： 1S/C18H16N2O3S/c21-16(19-14-9-5-2-6-10-14)11-15-17(22)20(18(23)24-15)12-13-7-3-1-4-8-13/h1-10,15H,11-12H2,(H,19,21)
• InChI Key： DDKHWCFDGQWLOB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CC1SC(=O)N(CC2=CC=CC=C2)C1=O

Computed Properties

• Exact Mass: 340.08816355g/mol
• Monoisotopic Mass: 340.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 91.8Ų

Additional information on 2-(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)-N-phenylacetamide

Comprehensive Overview of 2-(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)-N-phenylacetamide (CAS No. 923164-01-6)

2-(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)-N-phenylacetamide, with the CAS number 923164-01-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the thiazolidinone family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both benzyl and phenyl groups in its structure enhances its potential for interaction with various biological targets, making it a subject of interest in drug discovery and development.

In recent years, the scientific community has shown increasing interest in thiazolidinone derivatives due to their potential applications in treating metabolic disorders, inflammation, and microbial infections. The compound 2-(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)-N-phenylacetamide is no exception, as researchers explore its pharmacological properties and mechanisms of action. Its unique structure, featuring a dioxo-thiazolidine core, suggests possible roles in modulating enzyme activity or receptor binding, which could be pivotal in developing new therapeutic agents.

The synthesis of 2-(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)-N-phenylacetamide typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers often employ advanced techniques such as NMR spectroscopy and mass spectrometry to confirm its purity and structural integrity. These methods ensure that the compound meets the stringent standards required for biological testing and preclinical studies.

One of the most frequently searched questions related to this compound is: "What are the potential medical applications of 2-(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)-N-phenylacetamide?" Preliminary studies suggest that it may exhibit anti-inflammatory, antioxidant, and antimicrobial properties. These findings align with the growing demand for novel compounds that can address antibiotic resistance and chronic inflammatory conditions, which are major global health concerns.

Another area of interest is the compound's structure-activity relationship (SAR). Scientists are keen to understand how modifications to its benzyl or phenyl groups could enhance its efficacy or reduce potential side effects. This line of inquiry is particularly relevant in the context of personalized medicine, where tailored therapies are becoming increasingly important.

From an industrial perspective, 2-(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)-N-phenylacetamide is also being evaluated for its potential use in material science. Its robust chemical framework could make it a candidate for developing advanced polymers or catalysts, although this application is still in the exploratory phase.

In summary, 2-(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)-N-phenylacetamide (CAS No. 923164-01-6) represents a promising avenue for both pharmaceutical and industrial research. Its multifaceted properties and adaptability to structural modifications position it as a valuable compound in the quest for innovative solutions to contemporary scientific challenges. As research progresses, this compound may well emerge as a cornerstone in the development of next-generation therapeutics and materials.